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Compound of Interest

Compound Name: Furfuryl hexanoate

Cat. No.: B1593814 Get Quote

An In-depth Technical Guide to Furfuryl Hexanoate

Introduction
Furfuryl hexanoate (CAS No. 39252-02-3) is an ester recognized for its characteristic fruity

aroma, which makes it a valuable compound in the flavor and fragrance industry.[1] Chemically,

it is derived from furfuryl alcohol, a biomass-derived building block, and hexanoic acid.[1][2]

This guide provides a comprehensive overview of its physical and chemical properties,

spectroscopic data, synthesis and analysis protocols, and safety information, tailored for

researchers and professionals in drug development and chemical sciences.

Chemical and Physical Properties
Furfuryl hexanoate is a colorless to pale yellow liquid with low volatility and moderate

solubility in organic solvents.[1] Its stability is generally good under normal conditions, though it

can be sensitive to strong acids or bases.[1]
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Property Value Source(s)

IUPAC Name furan-2-ylmethyl hexanoate [3]

Synonyms

Furfuryl n-hexanoate, 2-

Furylmethyl hexanoate,

Furfuryl caproate

[3][4][5]

CAS Number 39252-02-3 [3][6]

Molecular Formula C₁₁H₁₆O₃ [1][3][7]

SMILES CCCCCC(=O)OCC1=CC=CO1 [1][3][7]

InChI

InChI=1S/C11H16O3/c1-2-3-4-

7-11(12)14-9-10-6-5-8-13-

10/h5-6,8H,2-4,7,9H2,1H3

[1][3][6]

InChIKey
IBIDUABZZSJJNF-

UHFFFAOYSA-N
[3][6]

Physical and Chemical Data
Property Value Source(s)

Molecular Weight 196.24 g/mol [3][7]

Monoisotopic Mass 196.109944368 Da [3]

Appearance
Colorless to pale yellow clear

liquid
[1][5]

Density 1.003 - 1.014 g/mL at 25 °C [5][8]

Boiling Point 149-150 °C at 50 mm Hg [5][8]

Refractive Index 1.452 - 1.459 at 20 °C [5][8]

Flash Point 107.22 °C (225.00 °F) TCC [5]

XLogP3 2.6 [3]

Spectroscopic and Chromatographic Data
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Spectroscopic and chromatographic techniques are essential for the identification and

quantification of furfuryl hexanoate.

Spectroscopic Information
Technique Data Highlights Source(s)

Mass Spectrometry (MS)

Available as GC-MS data. Top

5 peaks (EI): 81, 98, 43, 82, 52

m/z.

[3][4]

Fourier-Transform Infrared

(FTIR)

Spectra available from sources

like Sigma-Aldrich.
[3][4]

Nuclear Magnetic Resonance

(NMR)
¹³C NMR spectra are available. [4]

Chromatographic Data
Technique Column/Conditions

Kovats Retention
Index

Source(s)

Gas Chromatography

(GC)

Standard non-polar

(e.g., SE-30)
1343 [3][6]

Gas Chromatography

(GC)

Semi-standard non-

polar
1368 [3]

Gas Chromatography

(GC)
Standard polar 1850 - 1859.1 [3]

Experimental Protocols
Synthesis of Furfuryl Hexanoate
Two primary chemo-catalytic pathways for the synthesis of furfuryl hexanoate are direct

esterification and acylation with hexanoic anhydride.[9]

This method involves the reaction of furfuryl alcohol with hexanoic acid using an acid catalyst.

[9]
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Reactant Preparation: In a round-bottom flask equipped with a Dean-Stark apparatus and

condenser, combine furfuryl alcohol (1 molar equivalent) and hexanoic acid (1 molar

equivalent).

Solvent and Catalyst Addition: Add a suitable solvent for azeotropic distillation, such as

toluene. Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

Reaction: Heat the mixture to reflux. The water produced during the reaction is continuously

removed via the Dean-Stark trap to drive the equilibrium towards ester formation.[9]

Monitoring: Monitor the reaction progress by tracking the amount of water collected or by

using techniques like GC-MS.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the

organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst,

followed by a wash with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the

solvent under reduced pressure. The crude product can be further purified by vacuum

distillation.
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Workflow for Direct Esterification of Furfuryl Hexanoate
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General Workflow for GC-MS Analysis

Sample Preparation
(Dilution in Solvent)

Injection into GC

Separation in Capillary Column

Elution

Ionization in MS

Mass Analysis

Detection

Data Processing
(Identification & Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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